Cas no 2763759-89-1 (2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride)

• Product Name: 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride
• CAS No: 2763759-89-1
• MF: C₁₀H₁₉Cl₂N₃
• MW: 252.183960199356
• CID: 5559638
• PubChem ID: 165998110
• Update Time: 2025-10-28

2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride
• 2763759-89-1
• EN300-37371978
• Z6020050660

• Inchi： 1S/C10H17N3.2ClH/c1-9-6-12-13(7-9)8-10-4-2-3-5-11-10;;/h6-7,10-11H,2-5,8H2,1H3;2*1H
• InChI Key： XVBVJWMAFGXXCC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCCC1CN1C=C(C)C=N1

Computed Properties

• Exact Mass: 251.0956030g/mol
• Monoisotopic Mass: 251.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride

Introduction to 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 2763759-89-1)

2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 2763759-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential as drug delivery systems.

The molecular structure of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride consists of a piperidine ring linked to a 4-methylpyrazole moiety through a methylene bridge, with the entire molecule being protonated and forming a dihydrochloride salt. This structural arrangement confers specific chemical and physical properties that are crucial for its biological activity and pharmacological profile.

Recent studies have highlighted the potential of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving dysregulation of neurotransmitter systems. The compound has been shown to exhibit selective binding to specific receptors, such as serotonin and dopamine receptors, which are key targets in the management of conditions like depression, anxiety, and Parkinson's disease.

In addition to its CNS activity, 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride has demonstrated anti-inflammatory properties. Preclinical studies have indicated that it can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and inhibiting the activation of immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride has also been extensively studied. It exhibits good oral bioavailability and a favorable distribution pattern, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic pathways, with the major metabolites being excreted via urine and feces. These characteristics make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride in various therapeutic indications. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are focusing on specific patient populations to further assess its therapeutic potential.

The development of 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride is part of a broader effort in medicinal chemistry to identify and optimize novel compounds for unmet medical needs. Its unique structure and multifaceted biological activities make it an exciting candidate for further research and development. As more data become available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.

In conclusion, 2-[(4-methyl-1H-pyrazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 2763759-89-1) represents a promising advancement in the field of medicinal chemistry. Its potential applications in neurological disorders, inflammatory diseases, and other therapeutic areas underscore its importance as a research tool and potential therapeutic agent. Continued investigation into its mechanisms of action and clinical efficacy will be crucial in realizing its full potential.